Cas no 882748-72-3 (3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE)

• Product Name: 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE
• CAS No: 882748-72-3
• CID: 3031071
• Update Time: 2025-06-08

3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE
• SALOR-INT L200824-1EA
• 1-Propanone, 3-[(4-cyclohexylphenyl)amino]-1-(4-methylphenyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE

Professional Introduction to 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE (CAS No. 882748-72-3)

3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE, a compound with the CAS number 882748-72-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, featuring a cyclohexylamine moiety linked to a 4-methylphenyl group through a propanone bridge, suggests a versatile platform for further chemical modifications and biological evaluations.

The synthesis of 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE involves a multi-step process that highlights the expertise required in organic synthesis. The introduction of the cyclohexylamine group enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, the presence of the 4-methylphenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in developing novel molecules that can modulate neurological and inflammatory pathways. The structural features of 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE make it a promising candidate for further investigation in this area. Specifically, the amine and ketone functionalities provide multiple sites for hydrogen bonding and other non-covalent interactions, which are essential for binding to biological receptors.

Recent studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties. For instance, modifications at the cyclohexylamine moiety have shown potential in reducing inflammation by inhibiting key enzymes involved in pro-inflammatory pathways. Similarly, variations around the 4-methylphenyl group have been explored to optimize binding affinity to specific targets. These findings underscore the importance of structural diversity in drug discovery.

The use of computational chemistry techniques has further accelerated the development of analogs based on 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE. Molecular modeling studies have helped predict binding modes and affinity for various biological targets, allowing researchers to design more effective derivatives with minimal experimental trials. This approach not only saves time but also reduces costs associated with traditional drug development processes.

The potential applications of this compound extend beyond its use as an intermediate in drug synthesis. It has shown promise as a building block for more complex molecules with enhanced pharmacological profiles. For example, incorporating additional functional groups into the core structure could lead to compounds with improved bioavailability and reduced side effects. Such developments are crucial for advancing therapeutic strategies in chronic diseases.

The chemical stability of 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE is another critical factor that makes it valuable in pharmaceutical research. Its resistance to degradation under various conditions ensures that it can be stored and handled efficiently without significant loss of potency. This characteristic is particularly important for large-scale synthesis and formulation processes.

Ethical considerations are also paramount when developing new pharmaceuticals. The synthesis and use of 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE adhere to stringent safety protocols to ensure that researchers and end-users are protected from any potential hazards. By maintaining high standards of safety and quality, the compound contributes positively to the advancement of medical science.

The future prospects for this compound are promising, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, so too will our ability to harness the therapeutic potential of molecules like 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE.

In conclusion, 3-(4-CYCLOHEXYLANILINO)-1-(4-METHYLPHENYL)-1-PROPANONE (CAS No. 882748-72-3) stands as a testament to the ingenuity and dedication within the field of pharmaceutical chemistry. Its unique structure, combined with its potential applications, makes it a valuable asset in the pursuit of novel therapeutics. As research progresses, we can anticipate further breakthroughs that will benefit patients worldwide.